Cas no 866785-74-2 (2-[5-[[4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]sulfonyl]-2-methylphenyl]acetic acid)

• Product Name: 2-[5-[[4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]sulfonyl]-2-methylphenyl]acetic acid
• CAS No: 866785-74-2
• MF: C₁₉H₁₉ClF₃N₃O₄S
• MW: 477.885072946548
• CID: 2809472
• PubChem ID: 53414257
• Update Time: 2025-04-21

2-[5-[[4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]sulfonyl]-2-methylphenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID30696814
• VKMITKOQBVOFBU-UHFFFAOYSA-N
• A841774
• 866785-74-2
• 2-[5-[[4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]sulfonyl]-2-methylphenyl]acetic acid
• SCHEMBL5772894
• (5-{4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]piperazine-1-sulfonyl}-2-methylphenyl)acetic acid
• 2-[5-[4-[3-chloranyl-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]sulfonyl-2-methyl-phenyl]ethanoic acid
• 2-[5-[[4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]sulfonyl]-2-methylphenyl]acetic acid

• Inchi： 1S/C19H19ClF3N3O4S/c1-12-2-3-15(8-13(12)9-17(27)28)31(29,30)26-6-4-25(5-7-26)18-16(20)10-14(11-24-18)19(21,22)23/h2-3,8,10-11H,4-7,9H2,1H3,(H,27,28)
• InChI Key： VKMITKOQBVOFBU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1CCN(CC1)S(C1C=CC(C)=C(CC(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 477.0736894Da
• Monoisotopic Mass: 477.0736894Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 99.2Ų